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Compound of Interest

Compound Name: Pivalic acid

Cat. No.: B121385

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of Pivalic Acid (also known as Trimethylacetic acid or 2,2-
Dimethylpropanoic acid), ensuring that your work can proceed with the highest standards of
safety and compliance.

Pivalic acid is a combustible, corrosive solid that is harmful if swallowed or in contact with skin,
and can cause severe skin burns and serious eye damage.[1][2][3] Adherence to proper
personal protective equipment (PPE) protocols, handling procedures, and disposal plans is
critical to mitigate these risks.

Hazard Identification and Classification

Understanding the specific hazards associated with Pivalic acid is the first step in safe
handling.
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4) Harmful in contact with skin.[2][3]

Skin Corrosion/Irritation (Category 1B/2) Causes severe skin burns and irritation.[2][3]
Serious Eye Damage/Irritation (Category 1/2) Causes serious eye damage.[3]
Flammability Combustible solid.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is necessary when handling Pivalic acid. The

following table summarizes the required PPE.
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Body Part

Recommended Protection

Specification

Eyes/Face

Chemical Goggles & Face
Shield

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[3]

Hands

Chemical Protective Gloves

PVC or rubber gloves are
suitable.[1] Inspect gloves
before use and use proper

removal techniques.[3]

Body

Protective Clothing

A complete suit protecting
against chemicals, such as a
PVC apron or a full protective
suit in cases of severe

exposure, is recommended.[1]

[3]

Respiratory

Respirator

Where risk assessment shows
air-purifying respirators are
appropriate, use a particulate
dust filter or an acid vapor
Type B cartridge/canister.[1]
For higher exposures, a full-
face supplied air respirator

may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure

Safe handling of Pivalic acid requires a controlled environment and strict adherence to the

following procedures:

» Engineering Controls: Always handle Pivalic acid in a well-ventilated area.[1] Use of

appropriate exhaust ventilation, such as a fume hood, is essential to minimize inhalation

exposure.[3]
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o Personal Hygiene: Do not eat, drink, or smoke in areas where Pivalic acid is handled or
stored.[1] Always wash hands thoroughly with soap and water after handling the chemical.[1]

e Avoiding Contact: Take all necessary precautions to avoid direct contact with skin and eyes,
as well as inhalation of dust or vapors.[1][3]

o Container Management: Keep containers securely sealed when not in use and store them in
a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing
agents, bases, and reducing agents.[1][4]

e Spill Management:

o Minor Spills: Remove all ignition sources.[1] Use dry clean-up procedures and avoid
generating dust.[1] Collect the spilled material in a suitable, labeled container for waste
disposal.[1]

o Major Spills: Evacuate the area and alert emergency responders.[1] Wear full body
protective clothing with breathing apparatus.[1] Contain the spill and prevent it from
entering drains or water courses.[1]

Disposal Plan: Managing Pivalic Acid Waste

Proper disposal is a critical final step in the chemical handling lifecycle.

o Waste Characterization: Pivalic acid waste is considered hazardous. Do not dispose of it
with general laboratory or household waste.[2]

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[3]

» Treatment and Neutralization: Treatment may involve mixing or slurrying in water and
neutralizing with soda-lime or soda-ash.[1] This should be followed by incineration or burial in
a licensed landfill.[1]

o Container Decontamination: Empty containers should be decontaminated with a 5%
agueous sodium hydroxide or soda ash solution, followed by rinsing with water before
disposal.[1]
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Physical and Chemical Properties

A summary of key quantitative data for Pivalic acid is provided below for easy reference.

Property Value

Melting Point 32 - 35 °C[5][4]

Boiling Point 163 - 164 °C[5][4]

Flash Point 63 - 64 °C (closed cup)[5][4]

Oral LD50 (Rat)

900 - 2,000 mg/kg[2][4]

Dermal LD50 (Rat)

1,900 mg/kg[2]

Emergency First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact

Immediately take off all contaminated clothing.
Rinse skin with plenty of water or shower.

Consult a physician.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor/physician.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[3]

Below is a diagram illustrating the logical workflow for the safe handling of Pivalic acid.
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Safe handling workflow for Pivalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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